Cas no 1331-31-3 (o-Chloroethylbenzene)

• Product Name: o-Chloroethylbenzene
• CAS No: 1331-31-3
• MF: C₈H₉Cl
• MW: 140.610061407089
• CID: 83632
• PubChem ID: 231496
• Update Time: 2025-04-18

o-Chloroethylbenzene Chemical and Physical Properties

Names and Identifiers

• o-Chloroethylbenzene
• 2-CHLOROETHYLBENZENE
• 1-(2-methylpropyl)hydrazinecarboxamide
• 1-Chloro-1-phenylethane
• alpha-Chloroethylbenzene
• Benzene, chloroethyl-
• Ethylchlorobenzene
• 2-(Chloroethyl)benzene
• A833653
• Benzene, (2-chloroethyl)-
• HSDB 8375
• phenylethyl chloride
• DTXSID3060748
• .beta.-Phenylethyl chloride
• 1331-31-3
• BENZENE, (.BETA.-CHLOROETHYL)-
• NSC27886
• 1-Chloro-2-phenylethane
• beta-Phenylethyl chloride
• chloroethylbenzene
• NSC 27886
• F0001-1658
• (2-Chloroethyl)benzene, 99%
• Q27275303
• C7T86VN1QZ
• (beta-Chloroethyl)benzene
• 2-Phenylethyl chloride
• UNII-C7T86VN1QZ
• (2-chloroethyl) benzene
• AKOS000120652
• D70839
• NS00022528
• (2-chloro-ethyl)-benzene
• .beta.-Phenethyl chloride
• FT-0632610
• Phenethyl chloride
• SCHEMBL124719
• SCHEMBL5705619
• Phenethylchloride
• InChI=1/C8H9Cl/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7H
• (.beta.-Chloroethyl)benzene
• 622-24-2
• 2-chloroethyl-benzene
• beta-Phenethyl chloride
• EINECS 210-725-6
• CHLOROETHYL)BENZENE, (2-
• CS-W016446
• W-105031
• (2-Chloroethyl)benzene
• (2-chloroethyl)-benzene
• MFCD00000977
• 2-Phenyl-1-chloroethane
• NSC-27886
• phenyl ethyl chloride

• Inchi： 1S/C8H9Cl/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： MNNZINNZIQVULG-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 131.10599
• Monoisotopic Mass: 140.039278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.0536 (estimate)
• Melting Point: -62.6°C
• Boiling Point: 188.79°C (estimate)
• Flash Point: 91.2°C
• Refractive Index: 1.5275 (estimate)
• PSA: 72.35
• LogP: log Kow = 2.95